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Compound of Interest

Compound Name: anthracen-2-ol

Cat. No.: B021771 Get Quote

The Solubility of Anthracen-2-ol: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of anthracen-2-ol
(also known as 2-anthrol or 2-hydroxyanthracene), a hydroxylated derivative of the polycyclic

aromatic hydrocarbon, anthracene. Understanding the solubility of this compound is critical for

a range of applications, from synthetic chemistry and materials science to environmental

analysis and pharmaceutical development. Due to its amphiphilic nature, possessing both a

large, nonpolar aromatic core and a polar hydroxyl group, its solubility behavior is nuanced and

dependent on the specific solvent environment.

Physicochemical Properties of Anthracen-2-ol
Property Value

Chemical Formula C₁₄H₁₀O

Molar Mass 194.23 g/mol

Melting Point 166 °C (in ethanol)[1]

Appearance Light yellow to brown powder or crystals[1]

Water Solubility 91.67 mg/L (at 20 °C)[1]
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Quantitative Solubility Data
Quantitative solubility data for anthracen-2-ol in a wide range of organic solvents is not

extensively documented in publicly available literature. However, based on its chemical

structure and the principles of "like dissolves like," a qualitative and predictive understanding of

its solubility can be established. The large polycyclic aromatic core imparts significant nonpolar

character, while the hydroxyl group provides a site for hydrogen bonding and polar interactions.

Solvent Class Predicted Solubility Rationale

Polar Protic Solvents (e.g.,

Alcohols like Ethanol,

Methanol)

High

The hydroxyl group of

anthracen-2-ol can act as both

a hydrogen bond donor and

acceptor, leading to strong

intermolecular interactions with

protic solvents.

Polar Aprotic Solvents (e.g.,

Ketones like Acetone, Ethers

like Diethyl Ether)

Moderate to High

The polar nature of these

solvents can interact with the

hydroxyl group of anthracen-2-

ol, while their organic character

can solvate the aromatic rings.

Nonpolar Aromatic Solvents

(e.g., Benzene, Toluene)
Moderate

The aromatic rings of these

solvents can interact favorably

with the anthracene core of

anthracen-2-ol through π-π

stacking interactions.

Nonpolar Aliphatic Solvents

(e.g., Hexane, Cyclohexane)
Low

The large, nonpolar aromatic

system of anthracen-2-ol will

have some affinity for these

solvents, but the polar hydroxyl

group will significantly hinder

dissolution.

Experimental Protocol for Solubility Determination
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While a specific, standardized protocol for anthracen-2-ol is not readily available, a general

and robust method for determining the solubility of a crystalline organic compound in a given

solvent can be adapted from established procedures for polycyclic aromatic hydrocarbons. The

following is a detailed methodology based on the equilibrium solubility method.

Objective: To determine the saturation solubility of anthracen-2-ol in a specific organic solvent

at a controlled temperature.

Materials:

Anthracen-2-ol (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Scintillation vials or other suitable sealed containers

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of crystalline anthracen-2-ol to a series of scintillation vials.

Accurately pipette a known volume of the selected organic solvent into each vial. The

amount of solid should be sufficient to ensure that undissolved solid remains at

equilibrium.
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Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C, 37 °C).

Agitate the samples for a sufficient period to ensure equilibrium is reached. This can range

from 24 to 72 hours. Preliminary experiments may be necessary to determine the optimal

equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed in the temperature-controlled

environment for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) pipette.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is crucial to remove any undissolved microcrystals.

Dilute the filtered solution with the same solvent to a concentration that falls within the

linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC-UV or UV-Vis spectrophotometry

method.

Prepare a series of standard solutions of anthracen-2-ol of known concentrations in the

same solvent.

Generate a calibration curve by plotting the analytical response (e.g., peak area from

HPLC) against the concentration of the standard solutions.

Determine the concentration of anthracen-2-ol in the diluted experimental samples by

interpolating their analytical response on the calibration curve.
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Calculation of Solubility:

Calculate the original concentration of the saturated solution, taking into account the

dilution factor.

Express the solubility in desired units, such as g/L, mg/mL, or mol/L.

Logical Relationships and Workflows
The following diagrams illustrate the key factors influencing the solubility of anthracen-2-ol and

a typical experimental workflow for its determination.
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Caption: Factors influencing the solubility of anthracen-2-ol.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021771#solubility-of-anthracen-2-ol-in-various-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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